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Introduction & Structural Rationale
In the landscape of modern medicinal chemistry, the shift from flat, sp2-hybridized aromatic

rings to three-dimensional, sp3-rich aliphatic heterocycles has been a critical strategy for

improving drug solubility, metabolic stability, and receptor subtype selectivity. Ethyl 4-
hydroxyazepane-1-carboxylate (CAS: 109386-74-5)[1] represents a highly versatile, sp3-

enriched building block.

Featuring a seven-membered azepane ring, this molecule offers unique conformational

flexibility compared to its six-membered piperidine analogs. The presence of the secondary

alcohol at the 4-position provides a programmable site for stereospecific functionalization, while

the ethyl carbamate moiety at the 1-position serves a dual purpose: it acts as a robust

protecting group during aggressive synthetic steps and frequently functions as a critical

hydrogen-bond acceptor in the final pharmacophore of central nervous system (CNS) and

antiviral therapeutics.
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Understanding the baseline quantitative metrics of Ethyl 4-hydroxyazepane-1-carboxylate is

essential for predicting its behavior in chromatographic purification and phase-transfer

reactions.

Property Value / Description

Chemical Name Ethyl 4-hydroxyazepane-1-carboxylate

CAS Registry Number 109386-74-5

Molecular Formula C9H17NO3

Molecular Weight 187.24 g/mol

SMILES String O=C(OCC)N1CCCC(O)CC1

Hydrogen Bond Donors 1 (Secondary Hydroxyl)

Hydrogen Bond Acceptors
3 (Hydroxyl, Carbamate Carbonyl, Carbamate

Ether)

Ring System 7-membered aliphatic heterocycle (Azepane)

Strategic Synthetic Workflows
As a Senior Application Scientist, it is imperative to design experimental protocols that are not

merely procedural, but mechanistically sound and self-validating. The 4-hydroxyl group of the

azepane ring is a poor leaving group; therefore, it must be activated or protected depending on

the target trajectory.

Hydroxyl Activation via Tosylation
To enable the attachment of complex heterocyclic pharmacophores (such as imidazoles or

functionalized piperidines) via nucleophilic substitution, the secondary alcohol must be

converted into a superior leaving group. Tosylation is the preferred method, as it preserves the

stereochemical integrity of the chiral center prior to a stereoinvertive

displacement.
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Reagent Assembly: Combine (R)-ethyl 4-hydroxyazepane-1-carboxylate (2.54 mmol) with

anhydrous pyridine (2.0 mL) in a round-bottom flask under an inert nitrogen atmosphere.

Causality: Pyridine serves a dual function as both the solvent and the acid scavenger. It

neutralizes the HCl byproduct generated during the reaction, preventing the degradation of

the acid-sensitive carbamate and driving the equilibrium toward product formation.

Electrophile Addition: Add p-Toluenesulfonyl chloride (TsCl) (3.04 mmol) portion-wise at 0 °C,

then allow the mixture to warm to room temperature.

Causality: A slight stoichiometric excess of TsCl (1.2 eq) ensures complete conversion of

the starting material, mitigating the difficulty of separating the product from unreacted

alcohol during chromatography.

Reaction Monitoring: Stir for 3 hours. Validate reaction completion via LC-MS.

Self-Validation: The reaction is deemed complete when the starting material mass (

188

) is fully depleted, replaced by the tosylate adduct mass.

Phase Partitioning: Dilute the mixture with Dichloromethane (DCM) and wash sequentially

with cold 1N HCl, saturated

, and brine.

Causality: The acidic wash protonates and removes the residual pyridine into the aqueous

layer, while the bicarbonate wash neutralizes any remaining acid, protecting the newly

formed tosylate from hydrolysis.

Purification: Concentrate the organic layer in vacuo and purify via silica gel column

chromatography (gradient elution: petroleum ether to Ethyl Acetate). Yields the activated

intermediate, (R)-ethyl 4-(tosyloxy)azepane-1-carboxylate, at ~51% efficiency.
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Click to download full resolution via product page

Synthetic workflow for M4 agonist precursors via tosylation.

Etherification via Finkelstein-Assisted Benzylation
When the synthetic route requires the 4-position to be temporarily masked or structurally

extended via an ether linkage, benzylation is employed[2].

Self-Validating Protocol:

Catalyst Integration: Dissolve ethyl 4-hydroxyazepane-1-carboxylate (10.32 mmol) and

Tetrabutylammonium iodide (TBAI, 2.064 mmol) in anhydrous THF (50 mL).

Causality: TBAI acts as a phase-transfer catalyst and an in-situ iodide source. Through the

Finkelstein reaction, it converts the incoming benzyl bromide into the highly reactive

benzyl iodide, significantly accelerating the etherification kinetics.

Deprotonation: Cool the vessel in an ice/water bath and introduce a strong base (e.g.,

Sodium Hydride, 60% dispersion in mineral oil, 1.2 eq). Stir for 30 minutes until hydrogen

gas evolution ceases.

Self-Validation: The cessation of bubbling (

gas) is a visual, self-validating indicator that the alkoxide has been successfully and
quantitatively formed.

Alkylation: Add (bromomethyl)benzene (31.0 mmol) dropwise. Remove the cooling bath and

stir for 16 hours.

Workup & Isolation: Quench with saturated

to destroy unreacted base. Remove THF in vacuo, partition the residue between DCM and
water, and purify the concentrated organics via silica chromatography (0-30% petrol/EtOAc)
to isolate the benzyl ether.

Pharmacological Target Engagement

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13021262/docs?utm_src=pdf-body-img#structural-dynamics-and-synthetic-utility-of-ethyl-4-hydroxyazepane-1-carboxylate
https://patents.google.com/patent/US10030012B2/en
https://www.benchchem.com/product/b13021262/docs?utm_src=pdf-body#structural-dynamics-and-synthetic-utility-of-ethyl-4-hydroxyazepane-1-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13021262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structural nuances of the azepane ring make it a privileged scaffold in the development of

highly selective therapeutic agents.

Muscarinic M4 Receptor Agonism (CNS Disorders)
Historically, targeting muscarinic acetylcholine receptors (mAChRs) for cognitive disorders like

Schizophrenia and Alzheimer's disease has been plagued by dose-limiting peripheral side

effects (nausea, bradycardia) due to off-target activation of M2 and M3 receptors.

Derivatives of Ethyl 4-hydroxyazepane-1-carboxylate have been successfully utilized to

synthesize potent, selective Muscarinic M4 receptor agonists[2]. The seven-membered

azepane ring provides a distinct spatial geometry that optimally fits the orthosteric or allosteric

binding pockets of the M4 subtype, avoiding the steric clashes that occur in M2/M3 receptors.

Activation of the

-coupled M4 receptor inhibits adenylyl cyclase, modulating cholinergic tone in the striatum and
providing antipsychotic and pro-cognitive efficacy without classical dopaminergic side effects.
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Mechanism of action for azepane-derived M4 muscarinic receptor agonists.

Bridged Tricyclic Carbamoylpyridones (HIV Integrase)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13021262/docs?utm_src=pdf-body-img#structural-dynamics-and-synthetic-utility-of-ethyl-4-hydroxyazepane-1-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13021262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Beyond CNS applications, the functionalized azepane scaffold is instrumental in the synthesis

of bridged tricyclic carbamoylpyridones, a novel class of HIV integrase inhibitors[3]. In these

complex architectures, the azepane ring is fused into a tricyclic system. The inherent flexibility

of the 7-membered ring allows the molecule to adopt a highly specific conformation that

perfectly chelates the two catalytic magnesium (

) ions within the active site of the HIV integrase enzyme, halting viral DNA strand transfer and
replication.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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